(2R)-2-Isopropyl-1-methylpiperazine 2hcl

• Molecular Formula: C8H20Cl2N2
• Molecular Weight: 215.16 g/mol
• IUPAC Name: (2R)-1-methyl-2-propan-2-ylpiperazine;dihydrochloride
• InChI: InChI=1S/C8H18N2.2ClH/c1-7(2)8-6-9-4-5-10(8)3;;/h7-9H,4-6H2,1-3H3;2*1H/t8-;;/m0../s1
• InChI Key: MXIQUOXCWQZRJM-JZGIKJSDSA-N
• Isomeric SMILES: CC(C)[C@@H]1CNCCN1C.Cl.Cl
• Canonical SMILES: CC(C)C1CNCCN1C.Cl.Cl

Description

(2R)-2-Isopropyl-1-methylpiperazine 2hcl is a chemical compound that belongs to the piperazine family. Piperazines are heterocyclic organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions. This particular compound is characterized by the presence of an isopropyl group and a methyl group attached to the piperazine ring, along with two hydrochloride (HCl) molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Isopropyl-1-methylpiperazine 2hcl typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-isopropylpiperazine and methyl iodide.

Alkylation Reaction: The 2-isopropylpiperazine undergoes an alkylation reaction with methyl iodide in the presence of a base, such as potassium carbonate, to form 2-isopropyl-1-methylpiperazine.

Hydrochloride Formation: The resulting 2-isopropyl-1-methylpiperazine is then treated with hydrochloric acid to form the dihydrochloride salt, this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large quantities of starting materials are used to produce the compound in bulk.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the desired purity